2-Methyl-2-(3-methylphenyl)propanal

• CAS No.: 32454-13-0
• Molecular Formula: C11H14O
• Molecular Weight: 162.23 g/mol
• IUPAC Name: 2-methyl-2-(3-methylphenyl)propanal
• InChI: InChI=1S/C11H14O/c1-9-5-4-6-10(7-9)11(2,3)8-12/h4-8H,1-3H3
• InChI Key: LLZXMIIOHQNAGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(C)(C)C=O

Description

Comparison with Similar Compounds

Structural Analogues and Derivatives

The following table summarizes key structural analogues of 2-Methyl-2-(3-methylphenyl)propanal, highlighting differences in substituents and functional groups:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Primary Application	Toxicity/Regulatory Status
2-Methyl-2-[4-(propan-2-yl)phenyl]propanal	183483-60-5	C₁₃H₁₈O	190.28	4-isopropylphenyl	Research chemical	No toxicity data reported
2-(4-Bromophenyl)-2-methylpropanal	Not provided	C₁₀H₁₁BrO	227.10 (estimated)	4-bromophenyl	Research chemical	No toxicity data reported
3-[2-(Trifluoromethyl)phenyl]propanal	376641-58-6	C₁₀H₉F₃O	214.18	2-(trifluoromethyl)phenyl	Pharmaceuticals/Agrochemicals	Limited data; research use only
Aldicarb (Propanal derivative)	116-06-3	C₇H₁₄N₂O₂S	190.30	Methylthio, oxime, carbamoyl groups	Pesticide (nematicide/insecticide)	Highly toxic (WHO Class I); banned/restricted in multiple countries

Key Observations:

The trifluoromethyl group in 3-[2-(trifluoromethyl)phenyl]propanal introduces strong electronegativity, likely improving metabolic stability in pharmaceutical applications .

Functional Group Variations :

• Aldicarb diverges significantly by replacing the aldehyde group with an oxime-carbamoyl moiety, rendering it a potent acetylcholinesterase inhibitor. This modification underpins its pesticidal activity but also its high mammalian toxicity .

Physical and Chemical Properties

• Aldicarb : Exhibits a melting point of 98–100°C and decomposes upon heating. It is sparingly soluble in water (4.93 g/L at 25°C), contributing to environmental persistence .
• Research Analogues: Limited data are available, but derivatives like 2-Methyl-2-[4-(propan-2-yl)phenyl]propanal are typically solids at room temperature, with purity levels ≥95% for laboratory use .

Toxicity and Environmental Impact

• Aldicarb : Classified as a WHO Toxicity Class I chemical, it poses acute risks to humans (neurotoxicity) and ecosystems (bioaccumulation in aquatic systems). Its sulfoxide metabolite is equally hazardous .